Cas no 2248326-92-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate
• CAS No: 2248326-92-1
• MF: C₂₃H₃₀N₂O₆
• MW: 430.494106769562
• CID: 6240934
• PubChem ID: 165729301
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate
• EN300-6525968
• 2248326-92-1

• Inchi： 1S/C23H30N2O6/c1-23(2,3)30-22(29)24-14-18(15-10-6-4-5-7-11-15)21(28)31-25-19(26)16-12-8-9-13-17(16)20(25)27/h8-9,12-13,15,18H,4-7,10-11,14H2,1-3H3,(H,24,29)
• InChI Key： YYJDLDVGDJSUOP-UHFFFAOYSA-N
• SMILES： O(C(C(CNC(=O)OC(C)(C)C)C1CCCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 430.21038668g/mol
• Monoisotopic Mass: 430.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate (CAS No. 2248326-92-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate, identified by the CAS number 2248326-92-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a dioxo group, an isoindol core, and an amino functional moiety linked to a cycloheptylpropanoate side chain. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The dioxo group, also known as a ketone group within a cyclic framework, plays a pivotal role in determining the reactivity and electronic properties of the molecule. This feature is particularly relevant in the design of bioactive compounds, where such groups often serve as key interaction points with biological targets. The isoindol scaffold, on the other hand, is a well-known motif in natural products and pharmaceuticals, known for its ability to modulate biological pathways through specific binding interactions. The combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate a promising candidate for further exploration in medicinal chemistry.

The tert-butoxy carbonyl (Boc) group attached to the amino functionality is another critical aspect of this compound. The Boc group is commonly used in peptide synthesis and drug development as a protective group for the amino group. Its stability under various reaction conditions makes it an excellent choice for protecting the amino functionality during synthetic manipulations while allowing for selective deprotection at later stages. This feature enhances the synthetic utility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate, making it a valuable intermediate in the synthesis of more complex molecules.

The cycloheptylpropanoate side chain adds another layer of complexity to the molecule. This bulky group can influence both the solubility and bioavailability of the compound, making it an important factor to consider in drug design. The cycloalkyl moiety can also introduce steric hindrance that may affect binding interactions with biological targets. Understanding these structural influences is crucial for optimizing the pharmacological properties of this compound.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. Studies have shown that many heterocyclic derivatives exhibit potent effects on various biological systems, including enzymes, receptors, and signaling pathways. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate make it an attractive candidate for further investigation in this context.

One area where this compound shows promise is in the field of anticancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Developing new drugs that can effectively target cancer cells while minimizing side effects remains a major challenge in oncology. Heterocyclic compounds have shown significant potential in this regard due to their ability to interact with key molecular targets involved in cancer progression. Preliminary studies suggest that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate may exhibit inhibitory effects on certain cancer-related enzymes and pathways.

Another promising application of this compound is in the treatment of inflammatory diseases. Inflammation plays a crucial role in many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Developing anti-inflammatory drugs that can effectively modulate inflammatory responses without causing significant side effects is essential for managing these conditions. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate suggest that it may interact with inflammatory mediators and signaling pathways, making it a potential candidate for developing novel anti-inflammatory agents.

In addition to its potential applications in oncology and inflammation research, this compound may also have relevance in other areas such as neurodegenerative diseases and infectious diseases. Neurodegenerative diseases like Alzheimer's disease and Parkinson's disease are characterized by progressive degeneration of neurons. Developing drugs that can protect neurons from damage and slow down disease progression is a major goal in neurology research. Heterocyclic compounds have shown promise as potential neuroprotective agents due to their ability to interact with key molecular targets involved in neuronal survival and function.

The development of new antiviral drugs is another area where this compound may find application. Viral infections remain a significant global health challenge despite advances in antiviral therapy. Developing drugs that can effectively inhibit viral replication without causing significant side effects is essential for managing viral infections like influenza and HIV/AIDS. Preliminary studies suggest that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylpropanoate may exhibit inhibitory effects on certain viral enzymes and proteins involved in viral replication.

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